Cas no 2377035-47-5 (5-Azido-2-chlorobenzenesulfonyl chloride)

• Product Name: 5-Azido-2-chlorobenzenesulfonyl chloride
• CAS No: 2377035-47-5
• MF: C₆H₃Cl₂N₃O₂S
• MW: 252.077917337418
• CID: 5762539
• PubChem ID: 145913457
• Update Time: 2025-06-15

5-Azido-2-chlorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Azido-2-chlorobenzenesulfonyl chloride
• EN300-7432879
• 2377035-47-5
• 5-azido-2-chlorobenzene-1-sulfonyl chloride

• Inchi： 1S/C6H3Cl2N3O2S/c7-5-2-1-4(10-11-9)3-6(5)14(8,12)13/h1-3H
• InChI Key： PGPQWHOGPNZMPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1S(=O)(=O)Cl)N=[N+]=[N-]

Computed Properties

• Exact Mass: 250.9323029g/mol
• Monoisotopic Mass: 250.9323029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.9Ų

Additional information on 5-Azido-2-chlorobenzenesulfonyl chloride

Introduction to 5-Azido-2-chlorobenzenesulfonyl chloride (CAS No: 2377035-47-5)

5-Azido-2-chlorobenzenesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile reactivity and structural properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2377035-47-5, belongs to the class of benzenesulfonyl chlorides, which are widely utilized as intermediates in the synthesis of various biologically active molecules. The presence of both an azido group and a chloro substituent on the benzene ring imparts unique chemical characteristics, making it a valuable building block for synthetic chemists.

The structure of 5-Azido-2-chlorobenzenesulfonyl chloride features a benzene ring substituted at the 2-position with a chlorine atom and at the 5-position with an azido group (-N₃). The sulfonyl chloride (-SOCl) moiety at the 1-position enhances its reactivity, particularly in nucleophilic substitution reactions, where it can serve as a precursor for sulfonamides, sulfonates, and other derivatives. This compound’s dual functionality makes it particularly useful in medicinal chemistry for constructing complex molecular frameworks.

In recent years, there has been growing interest in 5-Azido-2-chlorobenzenesulfonyl chloride due to its applications in drug discovery and development. The azido group is known for its ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a powerful tool for constructing biaryl structures. These biaryl compounds are prevalent in many pharmaceuticals due to their favorable pharmacokinetic properties. Additionally, the sulfonyl chloride functionality allows for further derivatization into sulfonamides, which are key motifs in numerous drugs targeting various diseases.

One of the most compelling aspects of 5-Azido-2-chlorobenzenesulfonyl chloride is its role as an intermediate in the synthesis of pharmaceutical intermediates. For instance, researchers have leveraged this compound to develop novel sulfonamide-based inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. The ability to introduce both azido and chloro functionalities provides synthetic chemists with flexibility in designing molecules with tailored properties. This adaptability is crucial for optimizing drug candidates during preclinical studies.

The synthetic utility of 5-Azido-2-chlorobenzenesulfonyl chloride has been demonstrated in several recent studies. A notable example involves its use in generating aryl sulfonamides through nucleophilic aromatic substitution (SNAr) reactions. In one study published in the Journal of Organic Chemistry, researchers utilized this compound to synthesize a series of sulfonamides that exhibited inhibitory activity against bacterial enzymes. The ease with which the azido group can be converted into other functional groups, such as amides or thiols via reduction or displacement reactions, further underscores its synthetic value.

Moreover, the application of 5-Azido-2-chlorobenzenesulfonyl chloride extends beyond traditional pharmaceutical intermediates. In materials science, this compound has been explored as a precursor for functionalized polymers and coatings. The azido group’s reactivity allows for controlled polymerization techniques, enabling the creation of materials with specific mechanical and thermal properties. This interdisciplinary application highlights the broad utility of benzenesulfonyl chlorides in modern chemical research.

Recent advancements in drug discovery methodologies have also highlighted the importance of 5-Azido-2-chlorobenzenesulfonyl chloride. High-throughput screening (HTS) campaigns often require diverse libraries of compounds to identify lead candidates efficiently. The structural features of this compound make it an ideal candidate for generating libraries with varied biological activities. For example, by systematically modifying the positions of functional groups or introducing different substituents, researchers can explore new chemical space without extensive synthetic efforts.

The chemical reactivity profile of 5-Azido-2-chlorobenzenesulfonyl chloride includes several key transformations that make it indispensable in synthetic organic chemistry. The sulfonyl chloride can undergo hydrolysis to form benzenesulfonic acid or react with alcohols and amines to yield sulfonates and sulfonamides, respectively. Additionally, the azido group can be displaced by nucleophiles such as thiols or hydroxylamines under appropriate conditions. These reactions collectively provide multiple pathways for constructing complex molecules starting from this core structure.

In conclusion, 5-Azido-2-chlorobenzenesulfonyl chloride (CAS No: 2377035-47-5) is a multifunctional compound with significant applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features—combining an azido group with a sulfonyl chloride—make it a valuable intermediate for constructing biologically active molecules and advanced materials. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in chemical innovation.